Cas no 2172327-61-4 (2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid)

• Product Name: 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid
• CAS No: 2172327-61-4
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5921992
• PubChem ID: 165484683
• Update Time: 2025-06-08

2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid
• 2-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]phenyl}acetic acid
• 2172327-61-4
• EN300-1493735

• Inchi： 1S/C27H24N2O5/c30-24(31)15-17-6-5-7-18(14-17)28-25(32)27(12-13-27)29-26(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23H,12-13,15-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： LHLCYZJUFRXAIJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC=C(CC(=O)O)C=1

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid

Introduction to 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid (CAS No. 2172327-61-4)

2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid, with the CAS number 2172327-61-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropane ring, which contribute to its potential applications in various therapeutic areas.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of bioactive peptides and peptidomimetics. The cyclopropane ring, on the other hand, introduces conformational constraints that can enhance the stability and bioavailability of the compound. These structural elements collectively make 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid a promising candidate for further investigation.

Recent studies have explored the potential of this compound in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory properties. The cyclopropane ring has been found to enhance the binding affinity of these compounds to specific protein targets, thereby improving their therapeutic efficacy. Additionally, the Fmoc group can be selectively removed to generate active peptides or peptidomimetics, which can be used in drug delivery systems or as lead compounds for drug discovery.

In the realm of cancer research, 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid has shown promise as a potential inhibitor of key enzymes involved in tumor growth and metastasis. Studies have demonstrated that this compound can effectively inhibit the activity of matrix metalloproteinases (MMPs), which are known to play a crucial role in cancer progression. By targeting MMPs, this compound may help to reduce tumor invasion and metastasis, thereby improving patient outcomes.

Beyond its potential as a therapeutic agent, 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid also holds significant value as a research tool. Its unique structure allows it to serve as a model compound for studying protein-protein interactions and enzyme inhibition mechanisms. This makes it an invaluable resource for researchers working on understanding the molecular basis of various diseases and developing new therapeutic strategies.

In conclusion, 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidophenyl}acetic acid (CAS No. 2172327-61-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting area of focus for both academic and industrial researchers. As further studies continue to unravel its full potential, this compound is likely to play an increasingly important role in the development of new therapies and research tools.